1-methyl-1'-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]-1H,1'H-2,2'-biimidazole

• IUPAC Name: 1-methyl-2-[1-[4-(oxolan-2-ylmethoxy)phenyl]imidazol-2-yl]imidazole
• InChI: InChI=1S/C18H20N4O2/c1-21-10-8-19-17(21)18-20-9-11-22(18)14-4-6-15(7-5-14)24-13-16-3-2-12-23-16/h4-11,16H,2-3,12-13H2,1H3
• InChI Key: LRDLGMFMAVASEA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2=NC=CN2C3=CC=C(C=C3)OCC4CCCO4
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

1-methyl-1'-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]-1H,1'H-2,2'-biimidazole, also known as THFA, is a heterocyclic compound with potential applications in scientific research. This compound is synthesized using a multi-step process and is used to study its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 1-methyl-1'-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]-1H,1'H-2,2'-biimidazole involves its binding to specific sites on GPCRs, which can either activate or inhibit their activity. This binding can result in downstream signaling cascades that ultimately lead to changes in cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the modulation of immune cell function. These effects make this compound a valuable tool for studying the function of GPCRs in different physiological contexts.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-1'-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]-1H,1'H-2,2'-biimidazole in lab experiments is its high potency, which allows for the use of lower concentrations in experiments. However, this compound can be difficult to solubilize, which can limit its use in certain experiments. Additionally, this compound may have off-target effects, which can complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research involving 1-methyl-1'-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]-1H,1'H-2,2'-biimidazole. One area of interest is the development of more selective this compound analogs that can target specific GPCRs. Additionally, this compound may have potential therapeutic applications in the treatment of certain diseases, such as Parkinson's disease and schizophrenia. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis of 1-methyl-1'-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]-1H,1'H-2,2'-biimidazole involves several steps, beginning with the reaction of 4-bromoanisole with tetrahydrofuran-2-ylmethanol to form 4-(tetrahydrofuran-2-ylmethoxy)anisole. This intermediate is then reacted with 1-methyl-1H-benzimidazole-2-thiol to produce this compound.

Scientific Research Applications

1-methyl-1'-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]-1H,1'H-2,2'-biimidazole has potential applications in scientific research, particularly in the study of G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a crucial role in cellular signaling and are involved in a wide range of physiological processes. This compound has been shown to modulate the activity of certain GPCRs, making it a valuable tool for studying their function.